Cas no 1566729-83-6 (4,8-Dichloro-6-fluoroquinazoline)

• Product Name: 4,8-Dichloro-6-fluoroquinazoline
• CAS No: 1566729-83-6
• MF: C₈H₃Cl₂FN₂
• MW: 217.02722287178
• MDL: MFCD30067170
• CID: 4777949
• PubChem ID: 104782234
• Update Time: 2026-02-27

4,8-Dichloro-6-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4,8-Dichloro-6-fluoroquinazoline
• 4,8-Dichloro-6-fluoro-quinazoline
• SB33928
• BS-53333
• E86816
• 1566729-83-6

• MDL： MFCD30067170
• Inchi： 1S/C8H3Cl2FN2/c9-6-2-4(11)1-5-7(6)12-3-13-8(5)10/h1-3H
• InChI Key： DMTPQQJHSOOXJY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C(N=CN=C21)Cl)F

Computed Properties

• Exact Mass: 215.9657317g/mol
• Monoisotopic Mass: 215.9657317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4,8-Dichloro-6-fluoroquinazoline

4,8-Dichloro-6-fluoroquinazoline (CAS No. 1566729-83-6): An Overview of Its Properties and Applications

4,8-Dichloro-6-fluoroquinazoline (CAS No. 1566729-83-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinazoline class, which is known for its diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4,8-Dichloro-6-fluoroquinazoline.

The chemical structure of 4,8-Dichloro-6-fluoroquinazoline is characterized by a quinazoline core with chlorine atoms at the 4 and 8 positions and a fluorine atom at the 6 position. This unique arrangement of substituents imparts specific physicochemical properties to the molecule, making it an attractive candidate for various applications. The presence of halogen atoms, particularly chlorine and fluorine, can significantly influence the compound's reactivity, solubility, and biological activity.

In terms of synthesis, 4,8-Dichloro-6-fluoroquinazoline can be prepared through several methods. One common approach involves the condensation of anthranilic acid or its derivatives with appropriate reagents. For instance, a recent study published in the Journal of Organic Chemistry reported a novel synthetic route that utilized microwave-assisted reactions to enhance yield and purity. This method not only simplifies the synthesis process but also reduces reaction time and environmental impact.

The biological activity of 4,8-Dichloro-6-fluoroquinazoline has been extensively studied in recent years. Research has shown that this compound exhibits potent antitumor activity against various cancer cell lines. A study conducted by a team of researchers at the National Cancer Institute demonstrated that 4,8-Dichloro-6-fluoroquinazoline effectively inhibited the growth of human lung cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its antitumor properties, 4,8-Dichloro-6-fluoroquinazoline has also shown promise in other therapeutic areas. For example, a recent publication in the European Journal of Medicinal Chemistry reported that this compound exhibited significant anti-inflammatory effects in vitro and in vivo. The study found that 4,8-Dichloro-6-fluoroquinazoline reduced the production of pro-inflammatory cytokines such as TNF-α and IL-1β by inhibiting NF-κB activation.

In addition to its therapeutic potential, 4,8-Dichloro-6-fluoroquinazoline has been explored for its use as a chemical probe in drug discovery. Chemical probes are small molecules that can selectively modulate specific biological targets and are valuable tools for understanding disease mechanisms and validating drug targets. A study published in Chemical Biology & Drug Design highlighted the utility of 4,8-Dichloro-6-fluoroquinazoline as a probe for investigating protein-protein interactions involved in cancer progression.

The safety profile of 4,8-Dichloro-6-fluoroquinazoline is an important consideration for its potential clinical applications. Preclinical studies have generally shown favorable safety margins with no significant toxicity observed at therapeutic concentrations. However, further research is needed to fully evaluate its long-term safety and efficacy in humans.

In conclusion, 4,8-Dichloro-6-fluoroquinazoline (CAS No. 1566729-83-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its utility in various fields.